Cas no 3303-34-2 (L-Alanyl-L-leucine)

• Product Name: L-Alanyl-L-leucine
• CAS No: 3303-34-2
• Molecular Formula: C₉H₁₈N₂O₃
• Molecular Weight: 202.25082
• MDL: MFCD00065106
• CID: 44021
• PubChem ID: 24890594

L-Alanyl-L-leucine Properties

Names and Identifiers

• L-Alanyl-L-leucine
• Ala-Leu
• (2S)-2-[[(2S)-2-aminopropanoyl]amino]-4-methylpentanoic acid
• H-Ala-Leu-OH
• L-Ala-Leu-OH
• L-Ala-L-Leu-OH
• Ala-Leu-OH
• alanineleucine
• alanylleucine
• H2N-Ala-Leu-OH
• H-SS-ALA-LEU-OH
• L-alanyl-leucine
• L-ALANYL-L-LEUCINE extrapure
• N-L-alanyl-L-leucine
• L-Leucine,N-L-alanyl-
• Leucine, N-L-alanyl-, L- (6CI,7CI,8CI)
• 933: PN: EP2071334 SEQID: 994 claimed protein
• NSC 89609
• 1: PN: JP2007217358 SEQID:1 claimed protein
• 933: PN:WO2009077864 SEQID: 994 claimed protein

• MDL： MFCD00065106
• InChIKey： RDIKFPRVLJLMER-BQBZGAKWSA-N
• Inchi： 1S/C9H18N2O3/c1-5(2)4-7(9(13)14)11-8(12)6(3)10/h5-7H,4,10H2,1-3H3,(H,11,12)(H,13,14)/t6-,7-/m0/s1
• SMILES： CC(C[C@H](NC([C@@H](N)C)=O)C(O)=O)C

Computed Properties

• Exact Mass: 202.13200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Heavy Atom Count: 14

Experimental Properties

• LogP: 1.04030
• PSA: 92.42000

L-Alanyl-L-leucine Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

L-Alanyl-L-leucine Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%